Cas no 10344-04-4 (Benzenesulfenic acid,2,4-dinitro-, methyl ester)

• Product Name: Benzenesulfenic acid,2,4-dinitro-, methyl ester
• CAS No: 10344-04-4
• MF: C₇H₆N₂O₅S
• MW: 230.197940349579
• CID: 140269
• PubChem ID: 312218
• Update Time: 2025-04-19

Benzenesulfenic acid,2,4-dinitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfenic acid,2,4-dinitro-, methyl ester
• 2,4-dinitro-benzenesulfenic acid methyl ester
• 2,4-Dinitro-benzol-sulfensaeure-(1)-methylester
• 2,4-Dinitrobenzolsulfensaeuremethylester
• 2,4-Dinitro-benzolsulfensaeure-methylester
• 2,4-Dinitro-phenylsulfensaeure-methylester
• AC1L7KU7
• dinitrobenzenesulfenic acid methyl ester
• methyl 2,4-dinitrobenzenesulfenate
• NSC221253
• DTXSID60310011
• NSC-221253
• 10344-04-4
• 1-methoxysulfanyl-2,4-dinitrobenzene

• Inchi： 1S/C7H6N2O5S/c1-14-15-7-3-2-5(8(10)11)4-6(7)9(12)13/h2-4H,1H3
• InChI Key： IRFJXZQAFVYYDL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 229.99978
• Monoisotopic Mass: 230
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.52
• Boiling Point: 352.2°C at 760 mmHg
• Flash Point: 166.8°C
• Refractive Index: 1.624
• PSA: 95.51
• LogP: 3.20290